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Compound of Interest

N-(2-fluoro-4-
Compound Name: _ ]
nitrophenyl)acetamide

cat. No.: B1335831

Essential Safety and Handling Guide for N-(2-
fluoro-4-nitrophenyl)acetamide

Disclaimer: No specific Safety Data Sheet (SDS) for N-(2-fluoro-4-nitrophenyl)acetamide
(CAS 348-19-6) was publicly available at the time of this writing. The following information is
compiled from the SDSs of structurally similar compounds and should be used as a
precautionary guide. It is imperative to conduct a thorough risk assessment before handling
this chemical and to consult with your institution's environmental health and safety department.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling N-(2-fluoro-4-nitrophenyl)acetamide. The following
procedures are designed to minimize risk and ensure safe operational and disposal practices.

Hazard Identification and Classification

Based on analogous compounds, N-(2-fluoro-4-nitrophenyl)acetamide is anticipated to be
classified as follows:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]
o Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1]

e Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1]
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» Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure. The following table

summarizes the required PPE.

Area of Protection

Required PPE

Specifications

Hand Protection

Chemical-resistant gloves

Inspect gloves for integrity
before each use. Use proper
glove removal technique to
avoid skin contact. Dispose of

contaminated gloves after use.

[1]

Eye/Face Protection

Safety glasses with side-

shields or goggles

Must be approved under
appropriate government
standards such as NIOSH
(US) or EN 166 (EU).[1]

Skin and Body Protection

Laboratory coat, long pants,

and closed-toe shoes

A complete suit protecting
against chemicals may be
required depending on the

scale of work.[1]

Respiratory Protection

Use a NIOSH-approved

respirator or equivalent

A P95 (US) or P1 (EU EN 143)
particle respirator may be used
for nuisance exposures.[1] For
operations with a risk of
generating dust or aerosols, a
higher level of respiratory

protection may be necessary.

First-Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://static.cymitquimica.com/products/IN/pdf/sds-DA024TAM.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA024TAM.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA024TAM.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA024TAM.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA024TAM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1335831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation

persists.[1]

Eye Contact

Immediately rinse eyes cautiously with water for
at least 15 minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling N-(2-fluoro-4-nitrophenyl)acetamide is essential for

safety.

» Preparation:

o Ensure a well-ventilated work area, preferably a chemical fume hood.[1]

o Verify that an eyewash station and safety shower are readily accessible.[2]

o Don all required PPE as outlined in the table above.

o Prepare all necessary equipment and reagents before handling the compound.

e Handling:
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[e]

Avoid the formation of dust and aerosols.[1]

o

Weigh the compound in a ventilated enclosure or a glove box.

[¢]

Keep the container tightly closed when not in use.[2]

[¢]

Avoid contact with skin, eyes, and clothing.[1]

e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[1]
o Decontaminate all work surfaces and equipment.

o Properly label and store the compound in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[2]

Disposal Plan

Proper disposal of N-(2-fluoro-4-nitrophenyl)acetamide and its containers is crucial to
prevent environmental contamination and ensure regulatory compliance.

o Waste Chemical:
o Dispose of surplus and non-recyclable solutions through a licensed disposal company.[1]
o Do not allow the chemical to enter drains or sewer systems.[1][3]
o Contaminated Packaging:
o Dispose of as unused product.[1]
o Empty containers may retain product residue and should be handled as hazardous waste.

Consult with your institution's environmental health and safety department for specific disposal
guidelines in accordance with local, state, and federal regulations.

Experimental Workflow and Safety Diagram
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The following diagram illustrates the key stages and safety considerations for handling N-(2-
fluoro-4-nitrophenyl)acetamide.

Preparation Handling Cleanup & Disposal Storage

Don PPE Setup Fume Hood Weigh Compound Perform Experiment Decontaminate Dispose Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of N-(2-fluoro-4-nitrophenyl)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1335831?utm_src=pdf-body
https://www.benchchem.com/product/b1335831?utm_src=pdf-body
https://www.benchchem.com/product/b1335831?utm_src=pdf-body-img
https://www.benchchem.com/product/b1335831?utm_src=pdf-body
https://www.benchchem.com/product/b1335831?utm_src=pdf-custom-synthesis
https://static.cymitquimica.com/products/IN/pdf/sds-DA024TAM.pdf
https://www.fishersci.com/store/msds?partNumber=AAH53398&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA16677&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1335831#personal-protective-equipment-for-handling-n-2-fluoro-4-nitrophenyl-acetamide
https://www.benchchem.com/product/b1335831#personal-protective-equipment-for-handling-n-2-fluoro-4-nitrophenyl-acetamide
https://www.benchchem.com/product/b1335831#personal-protective-equipment-for-handling-n-2-fluoro-4-nitrophenyl-acetamide
https://www.benchchem.com/product/b1335831#personal-protective-equipment-for-handling-n-2-fluoro-4-nitrophenyl-acetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1335831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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